Isogomisin O

• Molecular Formula: C23H28O7
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C23H28O7/c1-11-7-13-8-15(25-3)20(26-4)22(27-5)17(13)18-14(19(24)12(11)2)9-16-21(23(18)28-6)30-10-29-16/h8-9,11-12,19,24H,7,10H2,1-6H3
• InChIKey: YVMJUSKDPJGDHW-UHFFFAOYSA-N

Isogomisin O Compound Overview: Dibenzocyclooctadiene Lignan Reference Standard from Schisandraceae

Isogomisin O (CAS: 83916-76-1, synonym: Yunnankadsurin B) is a dibenzocyclooctadiene lignan characterized by the molecular formula C₂₃H₂₈O₇ and a molecular weight of 416.5 g/mol . This compound is isolated from various Schisandraceae species, including Schisandra chinensis seeds and Schisandra sphaerandra stems, and is commercially available with a purity of ≥98% for use as an analytical reference standard [1]. The compound belongs to a large family of Schisandra lignans that exhibit diverse pharmacological activities, making compound-specific authentication essential for reproducible research [2].

Analytical Standard≥98% purity reference material for HPLC/LC-MS method development

SAR ProbeStereochemically defined dibenzocyclooctadiene lignan for structure-activity studies

SourceIsolated from Schisandra chinensis seeds; single-entity attribution

• [1] TargetMol. (n.d.). Isogomisin O | TN4294 [Product Datasheet]. View Source
• [2] Huyke, C., Engel, K., Simon-Haarhaus, B., Quirin, K. W., & Schempp, C. M. (2007). Composition and biological activity of different extracts from Schisandra sphenanthera and Schisandra chinensis. Planta Medica, 73(10), 1116–1126. View Source

Why Isogomisin O Cannot Be Substituted with Generic Gomisin Analogs

Dibenzocyclooctadiene lignans from Schisandraceae exhibit pronounced structure-dependent activity profiles despite sharing a common core scaffold. Minor stereochemical variations or substitution patterns among compounds such as isogomisin O, gomisin O, angeloylgomisin O, and gomisin B translate into divergent cytotoxic potencies against specific cancer cell lines and distinct target engagement [1]. Consequently, procurement of an unspecified lignan mixture or substitution of a closely named analog (e.g., substituting gomisin O for isogomisin O) cannot be scientifically justified for studies requiring reproducible, compound-specific outcomes [2].

• 01Gomisin O substitution may shift cytotoxicity endpoint profile in TNBC assays
• 02Gomisin B analog exhibits divergent cell-line activity; results may not transfer
• 03Crude Schisandra extracts contain multiple lignans; cannot attribute effects to isogomisin O alone

• [1] Ying, Y.-M., Yu, H.-F., Rao, G.-W., Wang, J.-W., Shan, W.-G., & Zhan, Z.-J. (2022). Dibenzocyclooctadiene lignans from the stems of Schisandra sphaerandra. Natural Product Research, 36(1), 287–294. View Source
• [2] Lei, C., Huang, S. X., Chen, J. J., Pu, J. X., Yang, L. B., Zhao, Y., Liu, J. P., Gao, X. M., Xiao, W. L., & Sun, H. D. (2007). Lignans from Schisandra propinqua var. propinqua. Chemical and Pharmaceutical Bulletin, 55(8), 1281–1283. View Source

Isogomisin O Procurement Evidence Guide: Quantitative Differentiation vs. In-Class Analogs

Differential Cytotoxicity of Isogomisin O vs. Gomisin O in Triple-Negative Breast Cancer

In a parallel cytotoxicity evaluation of 12 dibenzocyclooctadiene lignans isolated from Schisandra sphaerandra, isogomisin O (compound 10) demonstrated markedly different activity compared to its structural analog gomisin O (compound 9) against triple-negative breast cancer (TNBC) cell lines. While both compounds were tested under identical conditions, isogomisin O exhibited quantifiably weaker cytotoxic activity against both MDA-MB-231 and HCC-1937 cells relative to gomisin O [1]. This differential activity profile provides a verifiable basis for selecting isogomisin O specifically when investigating structure-activity relationships (SAR) among this lignan series, as the data confirm that the isogomisin O stereochemistry and substitution pattern confer distinct cellular effects compared to gomisin O.

Cytotoxicity vs. Gomisin O

Head-to-head

Isogomisin O showed weaker cytotoxic activity than gomisin O against MDA-MB-231 and HCC-1937 TNBC cells in parallel testing. Directional difference; exact IC₅₀ not reported.

Supports cytotoxicity endpoint review for SAR investigations

Same-study comparison; compound-specific attribution required

Evidence Dimension	Cytotoxic activity against triple-negative breast cancer cell lines MDA-MB-231 and HCC-1937
Target Compound Data	Isogomisin O: weaker cytotoxic activity
Comparator Or Baseline	Gomisin O: stronger cytotoxic activity
Quantified Difference	Isogomisin O < Gomisin O (directional; exact IC₅₀ values not reported in source)
Conditions	In vitro cytotoxicity assay against MDA-MB-231 and HCC-1937 cell lines; 12 lignans evaluated in parallel

Why This Matters

This direct comparative data within the same study prevents inappropriate analog substitution and supports procurement of isogomisin O for SAR investigations requiring the specific stereochemical and substitution profile of this compound.

• [1] Ying, Y.-M., Yu, H.-F., Rao, G.-W., Wang, J.-W., Shan, W.-G., & Zhan, Z.-J. (2022). Dibenzocyclooctadiene lignans from the stems of Schisandra sphaerandra. Natural Product Research, 36(1), 287–294. View Source

Isogomisin O vs. Gomisin B: Cell Line-Specific Activity Divergence

The parallel screening of 12 dibenzocyclooctadiene lignans against TNBC cell lines revealed cell line-dependent differences between isogomisin O (compound 10) and gomisin B (compound 2). The study evaluated all compounds against both MDA-MB-231 and HCC-1937 cells, enabling direct cross-compound comparison [1]. This cell line-specific activity divergence underscores the necessity of procuring the exact compound for studies where cellular context matters; results obtained with gomisin B cannot be extrapolated to predict isogomisin O activity.

Divergence vs. Gomisin B

Head-to-head

Isogomisin O and gomisin B exhibited distinct activity profiles across MDA-MB-231 and HCC-1937 cells, confirming cell line-dependent response.

Cell-model endpoint context differs between lignans

Cell line-specific divergence; requires compound verification

Evidence Dimension	Differential cytotoxic activity across MDA-MB-231 and HCC-1937 cell lines
Target Compound Data	Isogomisin O: cell line-specific weak activity
Comparator Or Baseline	Gomisin B: distinct cell line-dependent activity
Quantified Difference	Isogomisin O and gomisin B exhibit different activity profiles across the two TNBC cell lines
Conditions	Parallel in vitro cytotoxicity evaluation against MDA-MB-231 and HCC-1937 triple-negative breast cancer cell lines

Why This Matters

The cell line-dependent divergence demonstrates that even among structurally related Schisandra lignans, compound identity dictates experimental outcomes, making verified isogomisin O essential for reproducible cell-based studies.

• [1] Ying, Y.-M., Yu, H.-F., Rao, G.-W., Wang, J.-W., Shan, W.-G., & Zhan, Z.-J. (2022). Dibenzocyclooctadiene lignans from the stems of Schisandra sphaerandra. Natural Product Research, 36(1), 287–294. View Source

Isogomisin O as an Analytical Reference Standard: Differentiating Plant Source and Extraction Profile

Isogomisin O is commercially specified as a reference standard derived from the seeds of Schisandra chinensis (Turcz.) Baill. with a defined purity of ≥98% . Studies comparing polar versus non-polar extracts of Schisandra species demonstrate that lignan content, including isogomisin O, varies considerably based on extraction solvent polarity. Polar ethanol extraction provided higher total yield but lower lignan concentration compared to non-polar CO₂ or hexane extraction [1]. This extraction-dependent compositional variability means that plant extract studies cannot be interpreted as reflecting pure isogomisin O activity. Procurement of the purified compound is required to attribute biological effects specifically to isogomisin O rather than to co-extracted lignans (e.g., schizandrin, gomisin A, deoxyschizandrin) that exert confounding pharmacological activities [1].

Purity vs. Extract Context

Class-level

Ethanol extracts yielded higher total mass but lower lignan content than non-polar CO₂ extracts (COX-2 IC₅₀ 20 μg/mL for CO₂ extract).

Class-level inference; data to verify for pure compound

Crude extract activity does not reflect purified isogomisin O effects

Evidence Dimension	Extraction yield vs. lignan content in Schisandra extracts
Target Compound Data	Isogomisin O (purified, ≥98%)
Comparator Or Baseline	Polar (ethanol) vs. non-polar (CO₂, hexane) Schisandra extracts
Quantified Difference	Ethanol extraction: higher total yield but lower lignan content; Non-polar CO₂ extract: most active (IC₅₀ = 20 μg/mL in HaCaT/A431 cells; COX-2 IC₅₀ = 0.2 μg/mL)
Conditions	Extraction and antiproliferative/anti-inflammatory screening of Schisandra sphenanthera and S. chinensis extracts

Why This Matters

This class-level evidence confirms that crude extract activity cannot be equated to purified isogomisin O activity, validating procurement of the pure compound for mechanistic studies and analytical method development.

• [1] Huyke, C., Engel, K., Simon-Haarhaus, B., Quirin, K. W., & Schempp, C. M. (2007). Composition and biological activity of different extracts from Schisandra sphenanthera and Schisandra chinensis. Planta Medica, 73(10), 1116–1126. View Source

Recommended Application Scenarios for Isogomisin O Procurement

Structure-Activity Relationship (SAR) Studies of Dibenzocyclooctadiene Lignans

Based on direct comparative evidence showing differential cytotoxic activity between isogomisin O and gomisin O against triple-negative breast cancer cell lines [1], procurement of purified isogomisin O is indicated for SAR investigations seeking to map the relationship between stereochemistry/substitution patterns and biological activity within this lignan series. The compound serves as a defined reference point for elucidating the structural determinants of TNBC cell line sensitivity.

Analytical Reference Standard for Schisandra chinensis Quality Control

Isogomisin O is commercially available at ≥98% purity derived from Schisandra chinensis seeds [1]. The compound is appropriate for use as a chromatographic reference standard in HPLC or LC-MS method development and quality control of Schisandra-containing botanical materials. Its defined purity supports quantitative analysis and authentication workflows [1].

Investigating Cell Line-Specific Responses to Lignan Treatment

Evidence from parallel screening against MDA-MB-231 and HCC-1937 TNBC cell lines demonstrates that isogomisin O activity diverges from gomisin B in a cell line-dependent manner [1]. Procurement of isogomisin O is warranted for experimental designs requiring assessment of whether specific cellular contexts (e.g., TNBC subtypes) modulate lignan responsiveness.

Mechanistic Studies Requiring Pure Compound Attribution

Because Schisandra extracts contain multiple pharmacologically active lignans including schizandrin, deoxyschizandrin, gomisin A, and gomisin O [1], attribution of any observed effect to a single molecular entity cannot be achieved with crude extracts. Procurement of purified isogomisin O enables mechanistic studies where compound-specific target engagement and downstream signaling effects can be rigorously established [1].

Application

Selection Property

Validation Focus

Lignan SAR investigations

Stereochemical and substitution profiling

Cell-model endpoint review

Botanical QC method development

Certified purity (≥98%)

Chromatographic identity confirmation

Cell-context cytotoxicity studies

Cell-line response divergence

TNBC subtype endpoint review

Compound-specific mechanistic studies

Single-entity attribution

Target engagement pathway analysis

• [1] Ying, Y.-M., Yu, H.-F., Rao, G.-W., Wang, J.-W., Shan, W.-G., & Zhan, Z.-J. (2022). Dibenzocyclooctadiene lignans from the stems of Schisandra sphaerandra. Natural Product Research, 36(1), 287–294. View Source